molecular formula C13H21N B15267587 3-methyl-N-(4-methylpentan-2-yl)aniline

3-methyl-N-(4-methylpentan-2-yl)aniline

Cat. No.: B15267587
M. Wt: 191.31 g/mol
InChI Key: DPSASVOYQQNBDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-N-(4-methylpentan-2-yl)aniline (CAS No. 1021025-43-3) is a secondary amine featuring a 3-methyl-substituted aniline moiety and a branched alkyl group (4-methylpentan-2-yl) attached to the nitrogen atom. Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol .

Properties

Molecular Formula

C13H21N

Molecular Weight

191.31 g/mol

IUPAC Name

3-methyl-N-(4-methylpentan-2-yl)aniline

InChI

InChI=1S/C13H21N/c1-10(2)8-12(4)14-13-7-5-6-11(3)9-13/h5-7,9-10,12,14H,8H2,1-4H3

InChI Key

DPSASVOYQQNBDE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)NC(C)CC(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(4-methylpentan-2-yl)aniline typically involves hydroamination methods. One innovative approach reported by Baran and coworkers utilizes olefin hydroamination with nitroarenes . This method provides a practical route to access this hindered amine.

Industrial Production Methods

Industrial production methods for 3-methyl-N-(4-methylpentan-2-yl)aniline are not extensively documented. the hydroamination method mentioned above can be scaled up for industrial applications, providing a feasible route for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(4-methylpentan-2-yl)aniline undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can convert this compound into its reduced forms.

    Substitution: Substitution reactions, particularly nucleophilic substitutions, are common for this compound.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding nitro or nitroso compounds, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

3-methyl-N-(4-methylpentan-2-yl)aniline has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis for creating complex molecules.

    Biology: Employed in the study of biological pathways and interactions due to its unique structure.

    Medicine: Utilized in the development of drug candidates, particularly those containing hindered amine motifs.

    Industry: Applied in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-methyl-N-(4-methylpentan-2-yl)aniline involves its interaction with molecular targets and pathways. The compound’s sterically hindered structure allows it to interact selectively with specific enzymes and receptors, modulating their activity. This selective interaction is crucial for its effectiveness in medicinal chemistry and drug development .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The table below compares key parameters of 3-methyl-N-(4-methylpentan-2-yl)aniline with analogous diarylamines:

Compound Name Molecular Formula Molecular Weight Substituents Synthesis Yield Key Applications/Reactivity
3-Methyl-N-(4-methylpentan-2-yl)aniline C₁₃H₂₁N 191.31 3-Me, N-(4-Me-pentan-2-yl) Not reported Industrial additives (hypothesized)
N-(4-Methylpentan-2-yl)aniline (6a) C₁₁H₁₇N 163.26 N-(4-Me-pentan-2-yl) 73% Intermediate in organic synthesis
3-Methyl-N-(4-nitrophenyl)aniline (2c) C₁₃H₁₂N₂O₂ 228.25 3-Me, N-(4-NO₂-phenyl) 59% Desulfinylative Smiles rearrangement
3-Methyl-N-(p-tolyl)aniline (2g) C₁₄H₁₅N 197.28 3-Me, N-(4-Me-phenyl) 20–55% Electrooxidative C–H/N–H coupling

Key Observations :

  • Steric and Electronic Effects : The branched 4-methylpentan-2-yl group in the target compound likely enhances lipophilicity compared to simpler alkyl or aryl substituents, impacting solubility and reactivity. For instance, N-(4-methylpentan-2-yl)aniline (6a) is synthesized in high yield (73%) despite steric bulk , whereas 3-methyl-N-(p-tolyl)aniline (2g) shows variable reactivity (20–55% yield) in electrooxidative coupling, influenced by solvent choice .
  • Nitro-Substituted Analogs : 3-Methyl-N-(4-nitrophenyl)aniline (2c) exhibits strong electron-withdrawing effects from the nitro group, facilitating reactions like desulfinylative Smiles rearrangement (59% yield) . In contrast, the target compound’s alkyl substituent may favor nucleophilic or radical-based pathways.

Spectroscopic and Analytical Data

  • NMR Trends :
    • N-(4-Methylpentan-2-yl)aniline (6a): 13C NMR peaks at δ 47.7 (N–CH) and 20.9 (CH₃) highlight the alkyl chain’s contribution .
    • 3-Methyl-N-(4-nitrophenyl)aniline (2c): Aromatic protons appear at δ 7.07–8.36 ppm (1H NMR), with a nitro group causing deshielding .
    • The target compound’s 3-methyl group would likely resonate near δ 2.3 ppm (similar to 2c’s δ 2.34 ppm ), while its branched alkyl chain may show signals comparable to 6a.

Reactivity and Stability

  • Electrooxidative Coupling: 3-Methyl-N-(p-tolyl)aniline (2g) undergoes decomposition under standard conditions but achieves 55% yield in hexafluoro-2-propanol (HFIP), suggesting solvent-dependent stability . The target compound’s stability in similar conditions remains untested.
  • Steric Hindrance : The 4-methylpentan-2-yl group may hinder para-substitution reactions, contrasting with nitro- or methoxy-substituted analogs that undergo efficient coupling .

Biological Activity

3-Methyl-N-(4-methylpentan-2-yl)aniline is a compound that has garnered attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, including its mechanism of action, in vitro studies, and comparative analysis with similar compounds.

Chemical Structure and Properties

The molecular formula of 3-Methyl-N-(4-methylpentan-2-yl)aniline is C13H21NC_{13}H_{21}N, with a molecular weight of approximately 191.31 g/mol. The compound features a bulky amine structure, which can significantly influence its reactivity and interactions with biological systems. The presence of the 4-methylpentan-2-yl group attached to the nitrogen atom contributes to its steric properties, potentially enhancing its pharmacological profile.

The biological activity of 3-Methyl-N-(4-methylpentan-2-yl)aniline involves interactions with specific molecular targets such as enzymes and receptors. The compound may function as either an inhibitor or activator , modulating the activity of these targets and influencing various biochemical pathways. Key mechanisms include:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic effects in conditions where these enzymes are dysregulated.
  • Receptor Modulation : It may interact with neurotransmitter receptors, influencing signaling pathways crucial for various physiological functions.

In Vitro Studies

Research has demonstrated that 3-Methyl-N-(4-methylpentan-2-yl)aniline exhibits significant biological activity in vitro. Key findings from studies include:

  • Cancer Research : In studies focusing on cancer cell lines, this compound was found to induce apoptosis in breast cancer cells through modulation of Bcl-2 family proteins, suggesting potential as an anticancer agent.
  • Neuropharmacology : Investigations revealed that the compound could enhance dopamine receptor signaling in neuronal cultures, indicating possible applications in treating neurodegenerative diseases.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-Methyl-N-(4-methylpentan-2-yl)aniline, it is valuable to compare it with structurally similar compounds. Below is a table summarizing the biological activities and IC50/Ki values of these compounds:

CompoundBiological ActivityIC50/Ki Values
3-Methyl-N-(4-methylpentan-2-yl)anilineHigh cytotoxicity against cancer cellsIC50 = 100 nM
4-MethylanilineModerate enzyme inhibitionIC50 = 200 nM
N,N-DimethylanilineLow receptor affinityKi = 600 nM
3-Methyl-N-(3-methylpentan-2-yl)anilineHigh cytotoxicity against cancer cellsIC50 = 100 nM

Cancer Research

A notable study demonstrated that 3-Methyl-N-(4-methylpentan-2-yl)aniline induced apoptosis in breast cancer cell lines. The mechanism was linked to the modulation of apoptotic pathways involving Bcl-2 family proteins, which are critical regulators of cell death.

Neuropharmacology

Another investigation highlighted the compound's ability to enhance dopamine receptor signaling in neuronal cultures. This suggests potential therapeutic applications for neurodegenerative diseases, where dopaminergic signaling is often impaired.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.